
Application Notes and Protocols: Methyl-1,2-
cyclopentene Oxide in Organic Synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl-1,2-cyclopentene oxide

Cat. No.: B094717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl-1,2-cyclopentene oxide is a versatile cyclic ether and a valuable building block in

organic synthesis. Its strained three-membered epoxide ring makes it susceptible to a variety of

ring-opening reactions, providing access to a range of functionalized cyclopentane derivatives.

This document provides detailed application notes and experimental protocols for the synthesis

and key transformations of Methyl-1,2-cyclopentene oxide, highlighting its utility in the

construction of complex molecular architectures relevant to pharmaceutical and materials

science research.

Physicochemical Properties
Methyl-1,2-cyclopentene oxide is a colorless liquid with the following properties:
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Property Value Reference

Molecular Formula C₆H₁₀O [1]

Molecular Weight 98.14 g/mol [1]

CAS Number 16240-42-9 [1]

Boiling Point 113 °C (lit.) [2]

Density 0.914 g/mL at 25 °C (lit.) [2]

Refractive Index n20/D 1.431 (lit.) [2]

Synthesis of Methyl-1,2-cyclopentene Oxide
Methyl-1,2-cyclopentene oxide is readily synthesized from its corresponding alkene, 1-

methylcyclopentene, via epoxidation. A common and efficient method involves the use of meta-

chloroperoxybenzoic acid (m-CPBA).

Synthesis of 1-Methylcyclopentene (Precursor)
A potential route to 1-methylcyclopentene starts from the readily available cyclopentanone.
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Cyclopentanone

1-Methylcyclopentan-1-ol

Grignard Reaction

1. CH₃Li, Et₂O 2. H₂O

1-Methylcyclopentene

Dehydration

H₂SO₄, Δ

1-Methylcyclopentene

Methyl-1,2-cyclopentene oxide

Epoxidation

m-CPBA, CH₂Cl₂

Methyl-1,2-cyclopentene oxide

trans-1-cyano-2-methylcyclopentan-2-ol

Nucleophilic Attack

NaCN, MeOH
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Methyl-1,2-cyclopentene oxide

1-Methylcyclopentan-1-ol

Reduction

1. LiAlH₄, THF 2. H₃O⁺ workup

Methyl-1,2-cyclopentene oxide

trans-1-methoxy-2-methylcyclopentan-2-ol

Acid-Catalyzed Opening

H⁺, MeOH

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b094717?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

